Cas no 2228706-29-2 (3,3-difluoro-1-(2-fluoro-5-nitrophenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2-fluoro-5-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228706-29-2
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6561339
• PubChem ID: 165686423
• Update Time: 2025-06-22

3,3-difluoro-1-(2-fluoro-5-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-fluoro-5-nitrophenyl)cyclobutylmethanamine
• [3,3-difluoro-1-(2-fluoro-5-nitrophenyl)cyclobutyl]methanamine
• EN300-1959934
• 2228706-29-2

• Inchi： 1S/C11H11F3N2O2/c12-9-2-1-7(16(17)18)3-8(9)10(6-15)4-11(13,14)5-10/h1-3H,4-6,15H2
• InChI Key： UDWVBNASUGENOU-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC=C(C=2)[N+](=O)[O-])F)(CN)C1)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 3,3-difluoro-1-(2-fluoro-5-nitrophenyl)cyclobutylmethanamine

3,3-Difluoro-1-(2-Fluoro-5-Nitrophenyl)Cyclobutylmethanamine: A Comprehensive Overview

3,3-Difluoro-1-(2-Fluoro-5-Nitrophenyl)Cyclobutylmethanamine, identified by the CAS Registry Number 2228706-29-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with fluorine atoms and a nitrophenyl group. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

The synthesis of 3,3-Difluoro-1-(2-Fluoro-5-Nitrophenyl)Cyclobutylmethanamine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining product quality. Researchers have explored the use of transition metal catalysts and microwave-assisted reactions to optimize the synthesis process.

The structural features of this compound make it a valuable tool in drug discovery and development. The fluorine atoms at the 3-position of the cyclobutane ring contribute to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in designing bioactive molecules with improved pharmacokinetic profiles. Additionally, the nitrophenyl group introduces electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in biochemical interactions.

Recent studies have highlighted the potential of 3,3-Difluoro-1-(2-Fluoro-5-Nitrophenyl)Cyclobutylmethanamine as a lead compound in anti-cancer drug development. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as tyrosine kinases and histone deacetylases. These findings underscore its role as a promising candidate for targeted cancer therapies.

In materials science, this compound has been investigated for its applications in polymer chemistry. Its cyclobutane core provides mechanical stability to polymer networks, while the fluorinated substituents enhance thermal and chemical resistance. Researchers have explored its use in creating advanced materials for high-performance applications, such as aerospace and electronics.

The environmental impact of 3,3-Difluoro-1-(2-Fluoro-5-Nitrophenyl)Cyclobutylmethanamine has also been a focus of recent studies. Assessments of its biodegradability and toxicity indicate that it poses minimal risk to aquatic ecosystems under controlled usage conditions. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and application.

In conclusion, 3,3-Difluoro-1-(2-Fluoro-5-Nitrophenyl)Cyclobutylmethanamine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span drug development, materials science, and beyond, making it a compound of significant interest for both academic and industrial pursuits.